N-{3-[(1-Chloro-2-nitroethenyl)sulfanyl]propyl}acetamide

• CAS No.: 97961-32-5
• Molecular Formula: C7H11ClN2O3S
• Molecular Weight: 238.69 g/mol
• IUPAC Name: N-[3-(1-chloro-2-nitroethenyl)sulfanylpropyl]acetamide
• InChI: InChI=1S/C7H11ClN2O3S/c1-6(11)9-3-2-4-14-7(8)5-10(12)13/h5H,2-4H2,1H3,(H,9,11)
• InChI Key: BBYHZAMXCABVTC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCCSC(=C[N+](=O)[O-])Cl

Description

N-{3-[(1-Chloro-2-nitroethenyl)sulfanyl]propyl}acetamide is a useful research compound. Its molecular formula is C7H11ClN2O3S and its molecular weight is 238.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 0.12 g of sodium hydroxide in 5 ml of methanol was added over 10 minutes to a solution of 0.40 g of 1 in 5 ml of methanol. Then a solution of 0.95 g of 1,1-dichloro-2-nitroethene (13A) in 5 ml of methanol was added over 20 minutes, at 0° C. The mixture then was stirred for 20 minutes and poured into 2% hydrochloric acid saturated with sodium chloride. The resulting mixture was extracted with methylene chloride, the solvent was evaporated and the residue was purified over silica gel to give 13, as an oil.